Cas no 873581-12-5 (L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester)
L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester
- 6-Hydroxy-L-norleucine 1,1-dimethylethyl ester
-
- Inchi: 1S/C10H21NO3/c1-10(2,3)14-9(13)8(11)6-4-5-7-12/h8,12H,4-7,11H2,1-3H3/t8-/m0/s1
- InChI Key: MKUOMUYPFRHFRJ-QMMMGPOBSA-N
- SMILES: C(OC(C)(C)C)(=O)[C@H](CCCCO)N
Experimental Properties
- Density: 1.023±0.06 g/cm3(Predicted)
- Boiling Point: 311.8±27.0 °C(Predicted)
- pka: 15.13±0.10(Predicted)
L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23926784-1.0g |
tert-butyl (2S)-2-amino-6-hydroxyhexanoate |
873581-12-5 | 95% | 1.0g |
$0.0 | 2022-12-10 |
L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester
L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester (CAS No. 873581-12-5)
L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester (CAS No. 873581-12-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of L-norleucine, an amino acid that is not naturally found in proteins but has been synthesized for various applications in drug development and chemical biology.
The chemical structure of L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester features a hydroxyl group at the 6-position of the norleucine side chain and a tert-butyl ester group at the carboxylic acid moiety. These functional groups confer unique properties to the molecule, making it a valuable intermediate in the synthesis of bioactive compounds and pharmaceuticals.
Recent studies have highlighted the potential of L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can serve as a key building block in the synthesis of peptidomimetics with enhanced stability and bioavailability. These peptidomimetics have shown promise in treating various diseases, including cancer and neurodegenerative disorders.
In addition to its role in drug synthesis, L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl ester group in this compound can be cleaved by esterases, releasing the active metabolite with therapeutic effects. This property makes it an attractive candidate for improving the pharmacokinetic profile of drugs.
The synthesis of L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester involves several well-established chemical reactions. One common approach is to start with L-norleucine and introduce the hydroxyl group through selective oxidation followed by protection as a tert-butyl ester. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.
The physical and chemical properties of L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester have been extensively characterized. It is a white crystalline solid with a melting point ranging from 90 to 92°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic methods.
In terms of safety and handling, L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.
The potential applications of L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester extend beyond drug development. It has also been explored as a chiral building block in asymmetric synthesis, where its unique stereochemistry can be leveraged to create enantiomerically pure compounds with high enantioselectivity. This is particularly important in the pharmaceutical industry, where enantiomeric purity can significantly impact the efficacy and safety of drugs.
Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions involving L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester. Molecular dynamics simulations have provided insights into its conformational behavior and binding interactions with biological targets. These computational tools are invaluable for optimizing lead compounds and predicting their biological activity.
In conclusion, L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester (CAS No. 873581-12-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for developing novel therapeutic agents and improving drug delivery systems. Ongoing research continues to uncover new applications and optimize its use in various scientific disciplines.
873581-12-5 (L-Norleucine, 6-hydroxy-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)